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18-MC Preclinical Safety & Experimental Data

The table below consolidates quantitative and qualitative findings on 18-MC's profile from the reviewed

literature.

Aspect Findings for 18-MC
Comparative Findings
(Ibogaine)

Relevant Study
Details

General Safety
Profile

"Does not generate tremors,
induce bradycardia, or cause

damage to Purkinje cells or
general brain toxicity" [1].

Associated with tremors,
ataxia, and cerebellar

toxicity (damage to
Purkinje cells) [1] [2] [3].

Preclinical data
from animal models

(e.g., rats) [1].

Cardiovascular
Effects

Did not significantly alter
spontaneous contractions of the

rat isolated portal vein at 10 μM
[2].

Caused a concentration-
dependent

enhancement of
spontaneous

contractions in the same
model [2].

In vitro study on
smooth muscle

preparations [2].
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Aspect Findings for 18-MC
Comparative Findings
(Ibogaine)

Relevant Study
Details

Interaction with
μ-opioid
Receptors

Modulated electrically-evoked

contractions in smooth muscle
preparations; no evidence for a

selective interaction with pre-
junctional μ-opioid receptors [2].

Similar modulatory

effect; also no selective
interaction with μ-opioid

receptors found [2].

In vitro study

(guinea-pig ileum,
rat vas deferens).

Purinergic
Transmission

Caused a significant
enhancement of purinergic

contractions in the rat vas
deferens and guinea-pig

bladder [2].

Showed a similar
pronounced

enhancement of
purinergic contractions

[2].

A novel finding
noted as worthy of

further investigation
[2].

Effective Dosing
(Preclinical)

Doses of 10-40 mg/kg

(intraperitoneal, i.p.)
significantly reduced morphine

self-administration in rats [3].

Information not covered

in the provided results.

A single dose of 40

mg/kg produced
effects lasting at

least two weeks [3].

Based on the general safety data, here are some foundational FAQs for your support resource.

Frequently Asked Questions (FAQs)

FAQ 1: What is the primary safety advantage of 18-MC over its parent compound, ibogaine?

Answer: The key advantage is that 18-MC lacks the neurotoxic and tremorigenic (tremor-
causing) side effects associated with ibogaine. Preclinical studies specifically note that 18-MC

does not cause damage to Purkinje cells in the cerebellum or induce tremors, which are chief
concerns with ibogaine therapy [1] [3].

FAQ 2: Are there any known cardiovascular effects of 18-MC that researchers should monitor?

Answer: While one study suggests 18-MC may have a better cardiovascular profile than
ibogaine, it is not without effects on certain systems. Researchers should be aware of its

potential to enhance purinergic neurotransmission in tissues like the vas deferens and bladder.
Monitoring cardiovascular parameters in in vivo models remains a prudent practice [2].
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Example Experimental Protocol

To help standardize research, here is a summarized protocol for a common preclinical assay based on the

search results.

Objective: To evaluate the effect of 18-MC on opioid self-administration in a rat model.

Animals: Rats (e.g., 12-week-old) [3].

Opioid Regimen: Morphine (e.g., 0.04 mg/kg/infusion) delivered intravenously (i.v.) over several
weeks [3].

18-MC Administration:
Route: Intraperitoneal (i.p.) injection [3].

Doses: 10, 20, 30, or 40 mg/kg [3].
Schedule: Single or multiple doses administered prior to or during self-administration sessions.

Note that multiple doses of 40 mg/kg have been shown to generate prolonged aftereffects [3].
Primary Outcome Measure: Reduction in the number of morphine infusions self-administered by the

rats compared to a control group [3].

Mechanism of Action Workflow

The following diagram illustrates the key neurobiological mechanisms and experimental outcomes of 18-MC

based on the reviewed literature, which is crucial for understanding its effects in research models.
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Key Experimental Findings

18 18-MC Administration
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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